
The Ambiguous Case of Calcium Mesoxalate
Trihydrate: A Technical Examination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physicochemical properties of Calcium Mesoxalate
Trihydrate. It is critical, however, to preface this report with a significant point of clarification.

The scientific and commercial literature exhibits considerable ambiguity and frequent conflation

between Calcium Mesoxalate Trihydrate (the trihydrate calcium salt of mesoxalic acid, or

ketomalonic acid) and Calcium Oxalate Trihydrate (the trihydrate calcium salt of oxalic acid,

also known as the mineral caoxite).

The vast majority of available in-depth experimental data pertains to Calcium Oxalate

Trihydrate. This document will, therefore, present the limited specific information available for

Calcium Mesoxalate Trihydrate and provide a comprehensive overview of the well-

characterized properties of Calcium Oxalate Trihydrate to serve as a comparative reference.

Researchers are strongly advised to verify the identity of their materials, as the structural and

potential biological differences are significant.

Calcium Mesoxalate Trihydrate: An Overview
Calcium mesoxalate is the calcium salt of mesoxalic acid (2-oxopropanedioic acid). Its

trihydrate form is listed by some chemical suppliers, but detailed characterization in peer-

reviewed literature is scarce.
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Property Value Source

IUPAC Name
calcium;2-

oxopropanedioate;trihydrate

Synonyms

Calcium Ketomalonate

Trihydrate, Mesoxalic Acid

Calcium Salt Trihydrate

CAS Number
21085-60-9 (anhydrous or

unspecified hydrate)
[1]

Molecular Formula C₃H₆CaO₈ (as trihydrate)

Molecular Weight 210.15 g/mol (as trihydrate)

Anhydrous Formula C₃CaO₅ [1]

Anhydrous Molecular Weight 156.11 g/mol [1]

Physicochemical Properties
Quantitative experimental data for the physicochemical properties of Calcium Mesoxalate
Trihydrate are not readily available in the reviewed literature. Commercial suppliers indicate a

white to off-white powder or crystalline appearance. Solubility information is limited, with one

source indicating insolubility in water and ethanol, and slight solubility in 1 M HCl with

heating[2].

Due to the lack of specific experimental data for Calcium Mesoxalate Trihydrate, the following

sections will detail the well-documented properties of Calcium Oxalate Trihydrate.

Calcium Oxalate Trihydrate (CaC₂O₄·3H₂O): A
Detailed Profile
Calcium Oxalate Trihydrate, known as caoxite, is a known crystalline hydrate of calcium

oxalate. It is considered a potential precursor to the more common monohydrate (whewellite)

and dihydrate (weddellite) forms found in human kidney stones[3].
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Calcium Oxalate Trihydrate possesses a triclinic crystal structure. Detailed crystallographic

data are summarized below.

Crystallographic Parameter Value Source

Crystal System Triclinic [3][4]

Space Group Pī [3][4]

Unit Cell Parameters a = 6.099(5) Å [3]

b = 8.600(7) Å [3]

c = 11.45(6) Å (Note: some

sources may list different axial

assignments)

[3]

α = 89.92(5)° [3]

β = 108.87(5)° [3]

γ = 112.30(5)° [3]

Molecules per Unit Cell (Z) 2 [3][4]

The structure consists of calcium ions coordinated by oxalate groups and water molecules,

forming sheets parallel to the {100} plane[3][4].

Thermal Properties
The thermal decomposition of Calcium Oxalate Trihydrate is a multi-step process involving

dehydration followed by the decomposition of the anhydrous salt.
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Decomposition

Step

Temperature

Range (°C)
Mass Loss (%) Process Source

Dehydration

(Step 1)
~20 - 110

~19.8 (loss of 2

H₂O)

CaC₂O₄·3H₂O →

CaC₂O₄·H₂O +

2H₂O

[5]

Dehydration

(Step 2)
~70 - 170

~9.9 (loss of 1

H₂O)

CaC₂O₄·H₂O →

CaC₂O₄ + H₂O
[5]

Anhydrous

Decomposition
~400 - 530 ~19.2

CaC₂O₄ →

CaCO₃ + CO
[6][7]

Carbonate

Decomposition
~600 - 810 ~30.1

CaCO₃ → CaO +

CO₂
[6][7]

The dehydration process occurs in two distinct, overlapping steps[5]. The subsequent

decomposition of the anhydrous calcium oxalate to calcium carbonate, and then to calcium

oxide, are well-defined thermogravimetric events[7]. The activation energies for the trihydrate to

monohydrate and monohydrate to anhydrous transformations have been reported as

approximately 68 kJ mol⁻¹ and 81 kJ mol⁻¹, respectively[8].

Spectroscopic Data
Vibrational spectroscopy (Infrared and Raman) provides characteristic fingerprints for the

identification of Calcium Oxalate Trihydrate.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Assignment Source

~3526, 3422, ~3270
O-H stretching (water of

hydration)
[9]

~1627-1634 C=O asymmetric stretching [9]

~1319-1324 C-O symmetric stretching [9]

~666, 516
O-C-O bending and other

lattice modes
[9]
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Raman Spectroscopy

Wavenumber (cm⁻¹) Assignment Source

~1490 ν(C-C) [10]

~1463 ν(C-C) [10]

~897 δ(O-C-O) [10]

~505 ν(Ca-O) [10]

Solubility
Calcium Oxalate Trihydrate is sparingly soluble in water. Its solubility increases with increasing

degrees of hydration, making the trihydrate more soluble than the dihydrate and monohydrate

forms[11]. The solubility is also pH-dependent, increasing in acidic conditions. Precise

quantitative solubility data for the trihydrate form is not consistently reported, as it is metastable

and can transform to less soluble hydrates[12].

Experimental Protocols
Synthesis of Calcium Oxalate Trihydrate
A common method for the synthesis of Calcium Oxalate Trihydrate involves the reaction of a

calcium salt with an oxalate source under controlled conditions. One reported method is as

follows:

Preparation of Reagents: Prepare a 3% by volume aqueous solution of diethyl oxalate[10].

Reaction Setup: Add a stoichiometric amount of calcite (CaCO₃) crystals (sieved to 32–80

µm) to the diethyl oxalate solution in a sealed flask[10].

Reaction Conditions: Store the flask at room temperature for 7 days, with gentle manual

stirring once a day[10]. The slow hydrolysis of diethyl oxalate generates oxalic acid, which

then reacts with the calcite to form calcium oxalate crystals, including the trihydrate form[10].

Isolation: After the reaction period, the solid phase is separated from the solution by

filtration[10].
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It is noted that the synthesis can be challenging, and obtaining single crystals suitable for

structural determination is difficult[10].

Characterization Methods
X-ray Diffraction (XRD): Single-crystal or powder XRD is used to determine the crystal

structure and phase purity[3][10].

Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC): These

techniques are used to study the thermal decomposition and phase transitions[5][8]. A typical

TGA experiment involves heating the sample under a controlled atmosphere (e.g., nitrogen

or air) at a constant heating rate (e.g., 10 °C/min)[12].

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR analysis, often in transmission mode

using a diamond anvil cell for single crystals or as a KBr pellet for powders, is used to

identify functional groups and confirm the presence of water of hydration[10][13].

Raman Spectroscopy: This technique is complementary to FTIR and is used to identify the

crystalline phase by analyzing vibrational modes[10]. Spectra can be collected using various

laser sources (e.g., 532 nm or 785 nm)[10].

Scanning Electron Microscopy (SEM): SEM is employed to observe the morphology and size

of the synthesized crystals[10].

Biological Interactions and Signaling Pathways (for
Calcium Oxalate)
There is no specific information available regarding the biological activity or signaling pathways

of Calcium mesoxalate. The following information pertains exclusively to Calcium Oxalate,

which is of significant interest in the context of kidney stone disease (nephrolithiasis).

Calcium oxalate crystals, primarily the monohydrate (COM) form, can induce renal cell injury

and inflammation. This interaction triggers several signaling pathways within renal tubular

epithelial cells.

ROS/Akt/p38 MAPK Pathway
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Calcium oxalate monohydrate crystals have been shown to induce the generation of Reactive

Oxygen Species (ROS) in renal epithelial cells. This oxidative stress activates the Akt signaling

pathway, which in turn leads to the phosphorylation and activation of p38 Mitogen-Activated

Protein Kinase (MAPK). This cascade results in the disruption of tight junctions between cells,

contributing to renal injury[14][15].
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Fig. 1: Calcium Oxalate induced ROS/Akt/p38 MAPK signaling pathway.

NLRP3 Inflammasome Pathway
Calcium oxalate crystals are recognized by the innate immune system, leading to inflammation.

They can activate the NLRP3 inflammasome in renal dendritic cells and macrophages. This

activation leads to the cleavage of pro-caspase-1 to active caspase-1, which in turn cleaves

pro-interleukin-1β (pro-IL-1β) into its active, secreted form, IL-1β. This cytokine is a potent

mediator of inflammation, contributing to renal damage in nephrocalcinosis[16].
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Fig. 2: Calcium Oxalate activation of the NLRP3 inflammasome.

Conclusion
This guide underscores a significant knowledge gap concerning the physicochemical properties

of Calcium Mesoxalate Trihydrate. While commercially available, it remains poorly

characterized in the scientific literature. In contrast, Calcium Oxalate Trihydrate is well-studied,

particularly due to its relevance to biomineralization and geology. The data and protocols

presented for Calcium Oxalate Trihydrate provide a robust framework that can be adapted for
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the future, in-depth characterization of authentic Calcium Mesoxalate Trihydrate. It is

imperative for researchers working with these compounds to perform rigorous analytical

confirmation to ensure the correct identification of the material under investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23221343/
https://pubmed.ncbi.nlm.nih.gov/23221343/
https://www.benchchem.com/product/b15550010#what-are-the-physicochemical-properties-of-calcium-mesoxalate-trihydrate
https://www.benchchem.com/product/b15550010#what-are-the-physicochemical-properties-of-calcium-mesoxalate-trihydrate
https://www.benchchem.com/product/b15550010#what-are-the-physicochemical-properties-of-calcium-mesoxalate-trihydrate
https://www.benchchem.com/product/b15550010#what-are-the-physicochemical-properties-of-calcium-mesoxalate-trihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15550010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

